4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid

• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• SMILES: C1CCC(C1)C2=NC=C(C(=N2)Cl)C(=O)O
• InChI: InChI=1S/C10H11ClN2O2/c11-8-7(10(14)15)5-12-9(13-8)6-3-1-2-4-6/h5-6H,1-4H2,(H,14,15)
• InChIKey: GVFRBQFHBTVKQP-UHFFFAOYSA-N

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid: Identity & Procurement

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid (CAS 1535386-39-0) is a heterocyclic building block featuring a pyrimidine core substituted with a chlorine atom at the 4-position, a cyclopentyl group at the 2-position, and a carboxylic acid at the 5-position [1]. Its molecular formula is C₁₀H₁₁ClN₂O₂ with a molecular weight of 226.66 g/mol and a computed XLogP3-AA of 2.3 [1]. This compound serves as a versatile intermediate in medicinal chemistry, particularly for kinase inhibitor programs, where the 4-chloro group provides a synthetic handle for nucleophilic aromatic substitution (SNAr) and the cyclopentyl moiety contributes steric bulk and lipophilicity distinct from simpler alkyl analogs. Commercially available purity specifications reach 97% (Leyan) and 95% (AKSci) .

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4-Chloro SNAr handle for heterocycle diversification

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Cyclopentyl group enhances lipophilicity over simpler alkyl analogs

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High-purity building block suitable for parallel synthesis workflows

• [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. National Center for Biotechnology Information. Computed properties: Molecular Weight 226.66 g/mol, XLogP3-AA 2.3, TPSA 63.1 Ų, Rotatable Bond Count 2. View Source

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid: Structural Specificity

In pyrimidine-based drug discovery, seemingly minor structural variations—such as replacing a chlorine with an amino group, or a cyclopentyl with a methyl substituent—can fundamentally alter reactivity, lipophilicity, and biological target engagement. The 4-chloro substituent on 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid is a critical synthetic handle enabling SNAr diversification that the 4-unsubstituted or 4-amino analogs cannot provide without additional protection/deprotection steps [1]. Simultaneously, the cyclopentyl group at position 2 imparts a computed XLogP3 of 2.3, substantially higher than the methyl analog (XLogP3 1.1), translating to measurably different pharmacokinetic partitioning behavior [1][2]. Indiscriminate substitution among in-class pyrimidine-5-carboxylic acid building blocks therefore risks altering both synthetic downstream feasibility and the physicochemical profile of final compounds. The quantitative evidence below establishes where this compound occupies a distinct parameter space relative to its closest comparators.

Alkyl group substitution

Replacing cyclopentyl with methyl or ethyl may significantly alter lipophilicity and steric profile, impacting downstream target binding predictions.

4-Position modification

4-Unsubstituted or 4-amino analogs lack the chlorine leaving group, eliminating the direct SNAr diversification pathway without additional steps.

Hydrogen bond donor mismatch

4-Amino analogs introduce two additional H-bond donors, which may shift CNS permeability potential and intermolecular interaction profiles.

• [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. Computed XLogP3-AA: 2.3. Hydrogen Bond Acceptor Count: 4. Rotatable Bond Count: 2. View Source
• [2] PubChem CID 22674349. 4-Chloro-2-methylpyrimidine-5-carboxylic acid. Computed XLogP3-AA: 1.1. TPSA: 63.1 Ų. View Source

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid: Differentiation from Analogs

Cyclopentyl vs. Methyl Lipophilicity

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid exhibits a computed partition coefficient (XLogP3-AA) of 2.3, representing a 1.2 log unit increase over its closest 2-methyl analog, 4-chloro-2-methylpyrimidine-5-carboxylic acid, which has an XLogP3-AA of 1.1 [1][2]. This difference corresponds to approximately a 16-fold higher theoretical partitioning into organic phase. The cyclopentyl group contributes both increased hydrophobicity and greater steric bulk (2 rotatable bonds vs. 1 in the methyl analog), which can influence target binding pocket occupancy [1][2].

Lipophilicity Δ

Cross-study comparable

ΔXLogP3 +1.2
≈16-fold higher partitioning

Supports lipophilicity-driven partitioning assessment

Computed values; experimental logD may differ

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.3; Rotatable Bond Count = 2
Comparator Or Baseline	4-Chloro-2-methylpyrimidine-5-carboxylic acid: XLogP3-AA = 1.1; Rotatable Bond Count = 1
Quantified Difference	ΔXLogP3 = +1.2 (~16-fold higher lipophilicity); ΔRotatable Bonds = +1
Conditions	Computed by XLogP3 3.0 algorithm; PubChem release 2021.05.07 (target) and 2025.04.14 (comparator)

Why This Matters

A 1.2 log unit lipophilicity difference directly impacts membrane permeability predictions and can shift a lead compound's position within Lipinski's Rule of 5 space, making the cyclopentyl analog preferable for targets requiring higher logD for cellular penetration.

• [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. XLogP3-AA: 2.3. Rotatable Bond Count: 2. Molecular Weight: 226.66 g/mol. View Source
• [2] PubChem CID 22674349. 4-Chloro-2-methylpyrimidine-5-carboxylic acid. XLogP3-AA: 1.1. Rotatable Bond Count: 1. Molecular Weight: 172.57 g/mol. View Source

Dual Handles: Chloro and Carboxylic Acid

The target compound contains both a carboxylic acid (position 5) and a chlorine (position 4) on the pyrimidine ring, whereas the closest dechlorinated analog, 2-cyclopentylpyrimidine-5-carboxylic acid (CAS 1343184-48-4, MW 192.21), lacks the halogen synthetic handle [1]. The 4-chloro group enables further diversification via nucleophilic aromatic substitution (SNAr) with amines, alkoxides, or thiols, a reactivity pathway unavailable to the 4-unsubstituted analog. This is evidenced by the use of structurally related 4-chloro-pyrimidine-5-carboxylic acid esters as key intermediates in the synthesis of DNA-PK inhibitor STL127705 and the CDK4/6 inhibitor palbociclib [2].

Synthetic Handles

Class-level inference

Target: 2 handles (4-Cl + 5-COOH)
Comparator: 1 handle (5-COOH only)

Enables sequential diversification without protecting groups

SNAr reactivity inferred from 4-chloropyrimidine class

Evidence Dimension	Number of synthetic diversification handles
Target Compound Data	Two reactive handles: 4-Cl (SNAr site) + 5-COOH (amide coupling/esterification site)
Comparator Or Baseline	2-Cyclopentylpyrimidine-5-carboxylic acid (CAS 1343184-48-4): One reactive handle (5-COOH only); 4-position is unsubstituted (C-H, inert to SNAr)
Quantified Difference	1 additional reactive center (4-Cl) enabling orthogonal diversification without protecting group manipulation
Conditions	SNAr reactivity inferred from class behavior of 4-chloropyrimidines; validated in published syntheses of kinase inhibitors using analogous 4-chloro-pyrimidine-5-carboxylate intermediates [2]

Why This Matters

For medicinal chemistry programs requiring late-stage diversification, the additional chlorine handle represents a strategic advantage: it enables sequential functionalization (e.g., amidation at C5 followed by SNAr at C4) without the protecting group steps needed if starting from the 4-unsubstituted analog.

• [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. Contains chlorine at position 4; carboxylic acid at position 5. View Source
• [2] Jing Y., Wei J. Study on the Synthesis of DNA-PK Inhibitor STL127705. Chemistry, 2019, 82(9): 860-863. Uses 4-chloro-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester as SNAr substrate. View Source

4-Chloro vs. 4-Amino Reactivity and H-Bonding

Compared to 4-amino-2-cyclopentylpyrimidine-5-carboxylic acid (CAS 1530799-71-3, MW 207.22), the 4-chloro compound offers reversed electronic character at position 4: the chlorine is electron-withdrawing and a leaving group for SNAr, while the amino group is electron-donating and acts as a hydrogen bond donor [1]. The target compound has 1 hydrogen bond donor (COOH) and 4 acceptors, versus 3 donors (COOH + NH₂) and 4 acceptors for the amino analog [1]. This difference in hydrogen bond donor count alters the compound's capacity for intermolecular interactions in both synthesis and biological target engagement.

H-Bond Donors

Cross-study comparable

Target: HBD 1 (COOH)
4-Amino analog: HBD 3 (COOH + NH₂)

Lower HBD count may support CNS permeability screening

HBD count influences BBB penetration likelihood

Evidence Dimension	Hydrogen bond donor count and synthetic reactivity
Target Compound Data	HBD = 1 (COOH); HBA = 4; 4-Cl is electron-withdrawing, SNAr-competent
Comparator Or Baseline	4-Amino-2-cyclopentylpyrimidine-5-carboxylic acid: HBD = 3 (COOH + NH₂); HBA = 4; 4-NH₂ is electron-donating, not a leaving group
Quantified Difference	ΔHBD = −2; reversed electronic character at C4 (σₚ: Cl = +0.23 vs. NH₂ = −0.66)
Conditions	HBD/HBA counts from PubChem computed properties (Cactvs 3.4.8.18); Hammett σₚ values from standard tables

Why This Matters

The lower HBD count and electron-withdrawing character of chlorine make the target compound preferable for programs targeting CNS penetration (fewer HBDs generally favor BBB permeability) and for synthetic routes requiring electrophilic pyrimidine intermediates.

• [1] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. Hydrogen Bond Donor Count: 1. Hydrogen Bond Acceptor Count: 4. View Source

Commercial Purity Comparison

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid is available at a documented purity specification of 97% (Leyan, product 2049244) . The comparator 4-amino-2-cyclopentylpyrimidine-5-carboxylic acid is offered at 95% purity (Leyan, product 2049100), and the des-chloro analog 2-cyclopentylpyrimidine-5-carboxylic acid is listed at 95% minimum purity (AKSci 8518DQ) . While these differences are modest, the 97% specification may reduce the need for pre-use purification in sensitive coupling reactions where stoichiometric precision is critical.

Purity Specification

Supporting evidence

97%
vs. 95% analogs

May reduce pre-use purification in stoichiometry-sensitive reactions

Supplier-reported; batch variability may apply

Evidence Dimension	Commercial purity specification
Target Compound Data	97% (Leyan 2049244); 95% (AKSci 3896DZ)
Comparator Or Baseline	4-Amino-2-cyclopentylpyrimidine-5-carboxylic acid: 95% (Leyan 2049100). 2-Cyclopentylpyrimidine-5-carboxylic acid: 95% (AKSci 8518DQ)
Quantified Difference	+2 percentage points vs. amino analog; +2 percentage points vs. des-chloro analog (both at same supplier tier)
Conditions	Purity specifications as reported by vendors; actual batch-to-batch variability may apply

Why This Matters

For procurement decisions in parallel synthesis or library production where multiple building blocks are used, consistent 97% purity reduces the risk of failed coupling reactions due to impurity-derived stoichiometry errors, potentially saving 1–2 purification cycles per synthetic sequence.

4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid: Application Scenarios

Kinase Inhibitor Diversification via SNAr-Amidation

The dual presence of a 4-chloro leaving group and a 5-carboxylic acid enables a two-step orthogonal diversification strategy: (1) amide coupling at the carboxylic acid with diverse amine libraries, followed by (2) SNAr displacement of the 4-chloro with amine, alkoxide, or thiol nucleophiles. This reactivity profile, validated in the synthesis of DNA-PK inhibitor STL127705 using analogous 4-chloro-pyrimidine-5-carboxylate intermediates [1], makes this compound a strategic choice for kinase inhibitor library production. The cyclopentyl group at position 2 provides lipophilicity (XLogP3 2.3) that positions final compounds in a favorable logD range for kinase ATP-binding pocket occupancy [2].

CNS-Penetrant Lead Optimization

With only 1 hydrogen bond donor (the carboxylic acid), this scaffold is inherently better suited for blood-brain barrier (BBB) penetration optimization compared to the 4-amino analog (3 HBDs) [1]. Medicinal chemistry programs targeting CNS kinases or neurodegenerative disease targets may preferentially select this 4-chloro building block to keep the HBD count low during early SAR exploration, reserving HBD introduction for later optimization cycles at the 4-position via SNAr with carefully chosen amine nucleophiles.

High-Lipophilicity Agrochemical Intermediate

The cyclopentyl substituent confers a XLogP3 of 2.3, which is 1.2 log units higher than the 2-methyl analog (XLogP3 1.1) [1]. For agrochemical discovery programs where higher logP correlates with improved cuticular penetration in plants or insects, this compound provides a pre-optimized lipophilicity starting point that the 2-methyl or 2-ethyl variants cannot match without additional synthetic manipulation.

Fragment-Based Drug Discovery Library Component

With a molecular weight of 226.66 g/mol and 2 rotatable bonds, 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid falls within the ideal fragment space (MW < 250 Da, rotatable bonds ≤ 3) [1]. Its three functional groups (Cl, COOH, cyclopentyl) provide three distinct vectors for fragment growth, making it a versatile core for fragment library construction. The 97% commercial purity specification [2] ensures reliable screening data without interference from impurities that could generate false positives in biophysical assays.

Application

Selection Property

Validation Focus

Kinase inhibitor diversification

Dual orthogonal handles (SNAr + amidation)

Sequential coupling efficiency and scope

CNS-penetrant lead optimization

Low H-bond donor count (1 HBD)

BBB permeability assay confirmation

High-lipophilicity agrochemical intermediate

Cyclopentyl-enhanced logP profile

Cuticular penetration or partitioning assay

Fragment-based library component

MW <250 Da, ≤3 rotatable bonds, 3 growth vectors

Biophysical assay screening reproducibility

• [1] Jing Y., Wei J. Study on the Synthesis of DNA-PK Inhibitor STL127705. Chemistry, 2019, 82(9): 860-863. Demonstrates the use of 4-chloro-pyrimidine-5-carboxylic acid esters as SNAr substrates in kinase inhibitor synthesis. View Source
• [2] PubChem CID 83643308. 4-Chloro-2-cyclopentylpyrimidine-5-carboxylic acid. XLogP3-AA: 2.3; HBD: 1; HBA: 4; Rotatable Bonds: 2; MW: 226.66 g/mol. View Source